Cas no 2680675-75-4 (tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate)

• Product Name: tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate
• CAS No: 2680675-75-4
• MF: C₁₄H₂₀BrN₃O₃
• MW: 358.230902671814
• CID: 5620632
• PubChem ID: 165923284
• Update Time: 2025-10-28

tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299502
• 2680675-75-4
• tert-butyl N-[5-bromo-6-(morpholin-4-yl)pyridin-3-yl]carbamate
• tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate

• Inchi： 1S/C14H20BrN3O3/c1-14(2,3)21-13(19)17-10-8-11(15)12(16-9-10)18-4-6-20-7-5-18/h8-9H,4-7H2,1-3H3,(H,17,19)
• InChI Key： ASEUPVUAMFKZJM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1N1CCOCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.06880g/mol
• Monoisotopic Mass: 357.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų

Additional information on tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate

tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate (CAS No. 2680675-75-4)

tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate (CAS No. 2680675-75-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative featuring a 5-bromo and morpholin-4-yl substituent on a pyridine ring. Its unique structural features make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The tert-butyl carbamate moiety is known for its ability to enhance the stability and solubility of compounds, making it a valuable functional group in drug design. The presence of the 5-bromo substituent introduces a halogen atom that can participate in various chemical reactions, such as cross-coupling reactions, which are crucial in the synthesis of complex molecules. The morpholin-4-yl group, on the other hand, imparts additional functionality and can influence the pharmacological properties of the compound, such as its solubility and binding affinity to biological targets.

Recent studies have highlighted the potential of tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in neurodegenerative diseases. The bromine atom and morpholine group contribute to its high selectivity and efficacy, making it a promising lead compound for further development.

In addition to its potential as a therapeutic agent, tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate has also been explored for its use as an intermediate in the synthesis of other bioactive molecules. Its reactivity and stability make it an ideal starting material for a wide range of chemical transformations. For example, the bromine atom can be readily substituted with other functional groups through palladium-catalyzed cross-coupling reactions, allowing for the synthesis of diverse derivatives with tailored properties.

The synthesis of tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate typically involves several steps, including the formation of the pyridine ring, introduction of the bromine and morpholine groups, and final protection with the tert-butyl carbamate moiety. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for both academic research and industrial applications.

In terms of safety and handling, tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is generally recommended to store it at room temperature in a dry environment away from direct sunlight. Additionally, standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for tert-butyl N-5-bromo-6-(morpholin-4-yl)pyridin-3-ylcarbamate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring its potential in treating various diseases. With its unique structural features and versatile reactivity, this compound is likely to play a significant role in advancing our understanding of chemical biology and drug discovery.

In conclusion, tert-butyl N-5-bromo-6-(morpholin-4-y l)pyridin -3 - ylcarbamat e (CAS No. 2680675 -7 5 - 4) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its structural characteristics make it an excellent candidate for developing novel therapeutic agents and synthesizing bioactive molecules. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field.